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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 2-
bromopropionitrile, specifically its boiling point and density. The information herein is
intended to support laboratory research, chemical synthesis, and drug development activities
where this compound is utilized.

Quantitative Data Summary

The boiling point and density of 2-bromopropionitrile are crucial parameters for its handling,
purification, and use in various chemical reactions. A summary of these properties is presented
in the table below.

Property Value Conditions
Boiling Point 68-69 °C at 50 mmHg[1][2][3][4]
Density 1.55 g/mL at 25 °C[1][2][3][4]

Experimental Protocols

Accurate determination of boiling point and density is fundamental in chemical research. The
following are detailed methodologies for these measurements.
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Determination of Boiling Point (Micro-reflux method)

This method is suitable for small quantities of liquid and provides a reasonably accurate
measurement.

Apparatus:

e Small test tube (e.g., 150 mm diameter)
e Heating block or oil bath

e Hot plate with magnetic stirring capability
o Small magnetic stir bar

o Thermometer with appropriate range

e Clamps and stand

Procedure:

Place approximately 0.5 mL of 2-bromopropionitrile into the small test tube.
e Add a small magnetic stir bar to the test tube.
» Position the test tube in the heating block on the hot plate stirrer and clamp it securely.

o Clamp the thermometer and lower it into the test tube, ensuring the thermometer bulb is
about 1 cm above the surface of the liquid.

e Turn on the stirrer to ensure gentle agitation of the liquid.
e Begin heating the sample.

o Observe for boiling (the formation of bubbles) and the condensation of vapor on the walls of
the test tube, which indicates reflux. This is often visible as a ring of liquid.

» Adjust the position of the thermometer so that its bulb is at the level of the refluxing ring for
an accurate measurement.
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Once the liquid is gently refluxing, the temperature reading on the thermometer should
stabilize. This stable temperature is the boiling point of the liquid.

Record the temperature. It is important not to boil the sample to dryness.

After recording the boiling point, cease heating but allow the stirring to continue until the
apparatus has cooled.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.

Apparatus:

A precise analytical balance

A volumetric flask or pycnometer of a known volume (e.g., 10 mL)

A pipette

A thermometer

Procedure:

Carefully clean and dry the volumetric flask or pycnometer.

Weigh the empty, dry flask on the analytical balance and record its mass (m1).

Using a pipette, carefully fill the flask with 2-bromopropionitrile up to the calibration mark.

Weigh the flask containing the liquid and record the mass (m2).

The mass of the liquid (m) is calculated as m = m2 - m1.

The volume of the liquid (V) is the known volume of the volumetric flask.

The density (p) is then calculated using the formula: p=m/V.
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e |tis advisable to perform the measurement multiple times and calculate an average to
ensure accuracy.

Experimental Workflow Visualization

The logical flow of the experimental determination of the boiling point and density of 2-
bromopropionitrile is illustrated in the diagram below.

Experimental Workflow for Determining Boiling Point and Density of 2-Bromopropionitrile
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Caption: Workflow for boiling point and density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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